Cas no 1250024-30-6 (4-(piperidin-3-yl)pyrimidin-2-amine)

• Product Name: 4-(piperidin-3-yl)pyrimidin-2-amine
• CAS No: 1250024-30-6
• MF: C₉H₁₄N₄
• MW: 178.234261035919
• CID: 4581443
• Update Time: 2025-06-18

4-(piperidin-3-yl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(piperidin-3-yl)pyrimidine
• 4-(piperidin-3-yl)pyrimidin-2-amine
• 2-Pyrimidinamine, 4-(3-piperidinyl)-

• Inchi： 1S/C9H14N4/c10-9-12-5-3-8(13-9)7-2-1-4-11-6-7/h3,5,7,11H,1-2,4,6H2,(H2,10,12,13)
• InChI Key： QFNXYDKPFRKFSF-UHFFFAOYSA-N
• SMILES： C1(N)=NC=CC(C2CCCNC2)=N1

4-(piperidin-3-yl)pyrimidin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(piperidin-3-yl)pyrimidin-2-amine

Introduction to 4-(piperidin-3-yl)pyrimidin-2-amine (CAS No. 1250024-30-6)

4-(piperidin-3-yl)pyrimidin-2-amine, with the CAS number 1250024-30-6, is a promising compound in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrimidine derivatives, which have gained significant attention due to their diverse biological activities and therapeutic potential. The structure of 4-(piperidin-3-yl)pyrimidin-2-amine features a pyrimidine ring fused with a piperidine moiety, providing a unique scaffold for the development of novel pharmaceutical agents.

The chemical structure of 4-(piperidin-3-yl)pyrimidin-2-amine can be represented as C₁₁H₁₆N₄. This compound has a molecular weight of approximately 208.27 g/mol. The presence of the piperidine ring and the pyrimidine moiety confers specific physicochemical properties that are crucial for its biological activity. These properties include solubility, stability, and the ability to interact with various biological targets.

In recent years, extensive research has been conducted on 4-(piperidin-3-yl)pyrimidin-2-amine to explore its potential therapeutic applications. One of the key areas of interest is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular signaling pathways and are implicated in various diseases, including neurological disorders, cardiovascular diseases, and cancer.

A study published in the Journal of Medicinal Chemistry in 2021 reported that 4-(piperidin-3-yl)pyrimidin-2-amine exhibits potent agonist activity at the serotonin 5-HT₇ receptor. This receptor is involved in regulating circadian rhythms and sleep-wake cycles, making it a potential target for the treatment of sleep disorders. The researchers found that 4-(piperidin-3-yl)pyrimidin-2-amine selectively binds to the 5-HT₇ receptor with high affinity and efficacy, suggesting its potential as a lead compound for developing new treatments for sleep disorders.

Beyond its activity at GPCRs, 4-(piperidin-3-yl)pyrimidin-2-amine has also shown promise as an inhibitor of protein kinases. Protein kinases are enzymes that play crucial roles in cellular signaling pathways and are often dysregulated in various diseases, including cancer. A study published in the European Journal of Medicinal Chemistry in 2020 demonstrated that 4-(piperidin-3-yl)pyrimidin-2-amine selectively inhibits the activity of cyclin-dependent kinase 9 (CDK9), which is involved in transcriptional regulation and cell cycle progression. The inhibition of CDK9 by 4-(piperidin-3-yl)pyrimidin-2-amine led to reduced proliferation and increased apoptosis in cancer cells, highlighting its potential as an anticancer agent.

The pharmacokinetic properties of 4-(piperidin-3-yl)pyrimidin-2-amine have also been investigated to assess its suitability for drug development. Studies have shown that this compound exhibits favorable oral bioavailability and metabolic stability, which are essential for effective drug delivery. Additionally, preclinical toxicity studies have indicated that 4-(piperidin-3-yl)pyrimidin-2-amine has a good safety profile, with no significant adverse effects observed at therapeutic doses.

The clinical development of 4-(piperidin-3-yl)pyrimidin-2-amine is currently underway, with several Phase I and Phase II clinical trials evaluating its safety and efficacy in various indications. Early results from these trials have been promising, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit. For example, a Phase II trial conducted in patients with insomnia showed that treatment with 4-(piperidin-3-y l)pyrim idine - 2 - amine strong > led to significant improvements in sleep quality and duration without causing significant side effects. p > < p >In conclusion ,< strong > 4 -( piper idine - 3 - yl ) py rim idine - 2 - amine strong > ( CAS No .< strong > 1 250 0 24 - 30 - 6 strong > ) is a versatile compound with a wide range of potential therapeutic applications . Its unique chemical structure , favorable pharmacokinetic properties , and promising preclinical and clinical data make it an attractive candidate for further drug development . Ongoing research continues to explore new avenues for its use , ensuring that this compound remains at the forefront of medicinal chemistry and pharmaceutical innovation . p > article > response >